Cas no 1087792-50-4 (3-{5H,6H,7H-Pyrrolo2,1-c1,2,4triazol-3-yl}piperidine)
3-{5H,6H,7H-Pyrrolo2,1-c1,2,4triazol-3-yl}piperidine Chemical and Physical Properties
Names and Identifiers
-
- 3-{5H,6H,7H-pyrrolo[2,1-c][1,2,4]triazol-3-yl}piperidine
- 5H-Pyrrolo[2,1-c]-1,2,4-triazole, 6,7-dihydro-3-(3-piperidinyl)-
- G27747
- PLXWEVMKYRZMMI-UHFFFAOYSA-N
- 1087792-50-4
- 3-piperidin-3-yl-6,7-dihydro-5H-pyrrolo[2,1-c][1,2,4]triazole
- EN300-39141
- AKOS009311165
- DB-107891
- SCHEMBL15322155
- 3-(piperidin-3-yl)-6,7-dihydro-5H-pyrrolo[2,1-c][1,2,4]triazole
- 3-{5H,6H,7H-Pyrrolo2,1-c1,2,4triazol-3-yl}piperidine
-
- Inchi: 1S/C10H16N4/c1-3-8(7-11-5-1)10-13-12-9-4-2-6-14(9)10/h8,11H,1-7H2
- InChI Key: PLXWEVMKYRZMMI-UHFFFAOYSA-N
- SMILES: N1=C(C2CCCNC2)N2CCCC2=N1
Computed Properties
- Exact Mass: 192.137496527g/mol
- Monoisotopic Mass: 192.137496527g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 14
- Rotatable Bond Count: 1
- Complexity: 208
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 1
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: -0.1
- Topological Polar Surface Area: 42.7Ų
3-{5H,6H,7H-Pyrrolo2,1-c1,2,4triazol-3-yl}piperidine Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| TRC | H325720-25mg |
3-{5H,6H,7H-Pyrrolo[2,1-c][1,2,4]triazol-3-yl}piperidine |
1087792-50-4 | 25mg |
$ 50.00 | 2022-06-04 | ||
| TRC | H325720-50mg |
3-{5H,6H,7H-Pyrrolo[2,1-c][1,2,4]triazol-3-yl}piperidine |
1087792-50-4 | 50mg |
$ 95.00 | 2022-06-04 | ||
| TRC | H325720-250mg |
3-{5H,6H,7H-Pyrrolo[2,1-c][1,2,4]triazol-3-yl}piperidine |
1087792-50-4 | 250mg |
$ 320.00 | 2022-06-04 | ||
| Enamine | EN300-39141-0.05g |
3-{5H,6H,7H-pyrrolo[2,1-c][1,2,4]triazol-3-yl}piperidine |
1087792-50-4 | 92% | 0.05g |
$69.0 | 2023-02-10 | |
| Enamine | EN300-39141-0.1g |
3-{5H,6H,7H-pyrrolo[2,1-c][1,2,4]triazol-3-yl}piperidine |
1087792-50-4 | 92% | 0.1g |
$103.0 | 2023-02-10 | |
| Enamine | EN300-39141-0.25g |
3-{5H,6H,7H-pyrrolo[2,1-c][1,2,4]triazol-3-yl}piperidine |
1087792-50-4 | 92% | 0.25g |
$149.0 | 2023-02-10 | |
| Enamine | EN300-39141-0.5g |
3-{5H,6H,7H-pyrrolo[2,1-c][1,2,4]triazol-3-yl}piperidine |
1087792-50-4 | 92% | 0.5g |
$284.0 | 2023-02-10 | |
| Enamine | EN300-39141-1.0g |
3-{5H,6H,7H-pyrrolo[2,1-c][1,2,4]triazol-3-yl}piperidine |
1087792-50-4 | 92% | 1.0g |
$385.0 | 2023-02-10 | |
| Enamine | EN300-39141-2.5g |
3-{5H,6H,7H-pyrrolo[2,1-c][1,2,4]triazol-3-yl}piperidine |
1087792-50-4 | 92% | 2.5g |
$754.0 | 2023-02-10 | |
| Enamine | EN300-39141-5.0g |
3-{5H,6H,7H-pyrrolo[2,1-c][1,2,4]triazol-3-yl}piperidine |
1087792-50-4 | 92% | 5.0g |
$1115.0 | 2023-02-10 |
3-{5H,6H,7H-Pyrrolo2,1-c1,2,4triazol-3-yl}piperidine Related Literature
-
Mei-Yu Xu,Ya-Ting Wang,Qing-Ling Ni,Zi-Hao Zhang,Guang-Ming Liang,Liu-Cheng Gui Dalton Trans., 2016,45, 4993-4997
-
Patricia A. A. M. Vaz,João Rocha,Artur M. S. Silva New J. Chem., 2016,40, 8198-8201
-
Eunhak Lim,Jiyoung Heo,Seong Keun Kim Nanoscale, 2019,11, 11369-11378
-
Alvin Tanudjaja,Shinsuke Inagi,Fusao Kitamura,Toshikazu Takata,Ikuyoshi Tomita Dalton Trans., 2021,50, 3037-3043
-
Felix Witte,Philipp Rietsch,Nithiya Nirmalananthan-Budau,Florian Weigert,Jan P. Götze,Ute Resch-Genger,Siegfried Eigler,Beate Paulus Phys. Chem. Chem. Phys., 2021,23, 17521-17529
Additional information on 3-{5H,6H,7H-Pyrrolo2,1-c1,2,4triazol-3-yl}piperidine
3-{5H,6H,7H-Pyrrolo[2,1-c]1,2,4-triazol-3-yl}Piperidine: A Comprehensive Overview
The compound with CAS No. 1087792-50-4, commonly referred to as 3-{5H,6H,7H-Pyrrolo[2,1-c]1,2,4-triazol-3-yl}Piperidine, is a fascinating molecule that has garnered significant attention in the fields of organic chemistry and pharmacology. This compound is notable for its unique structure and potential applications in drug discovery and materials science. In this article, we will delve into its chemical properties, synthesis methods, and recent advancements in its research.
Chemical Structure and Properties
3-{5H,6H,7H-Pyrrolo[2,1-c]1,2,4-triazol-3-yl}Piperidine is a bicyclic compound consisting of a piperidine ring fused with a pyrrolo[2,1-c]triazole moiety. The molecule exhibits a complex hydrogen bonding network due to the presence of nitrogen atoms in both rings. This feature contributes to its stability and reactivity under various chemical conditions. Recent studies have highlighted the importance of such heterocyclic compounds in medicinal chemistry due to their ability to interact with biological targets through multiple non-covalent interactions.
Synthesis and Characterization
The synthesis of 3-{5H,6H,7H-Pyrrolo[2,1-c]1,2,4-triazol-3-yl}Piperidine involves a multi-step process that typically begins with the preparation of the pyrrolotriazole ring system. One common approach involves the cyclization of an amino alkyne derivative under specific acidic or basic conditions. The subsequent coupling with a piperidine derivative completes the formation of the bicyclic structure. Advanced characterization techniques such as NMR spectroscopy and X-ray crystallography have been employed to confirm the molecular structure and stereochemistry of this compound.
Applications in Drug Discovery
Recent research has focused on the potential of 3-{5H,6H
1087792-50-4 (3-{5H,6H,7H-Pyrrolo2,1-c1,2,4triazol-3-yl}piperidine) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)